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Executive Summary
The formation of nitrosamine drug substance-related impurities (NDSRIs) is a significant

concern in pharmaceutical development due to their classification as a "cohort of concern" by

regulatory bodies, stemming from their potential mutagenic and carcinogenic properties.[1] This

technical guide provides a comprehensive overview of the in silico approach for predicting the

genotoxicity of N-nitroso-deucravacitinib, a potential NDSRI of the Janus kinase (JAK)

inhibitor, deucravacitinib. In line with the International Council for Harmonisation (ICH) M7

guideline, this document outlines a weight-of-evidence approach, leveraging two

complementary (Quantitative) Structure-Activity Relationship ((Q)SAR) methodologies for a

robust genotoxicity assessment.[2][3] This guide also addresses the unique challenges

associated with N-nitroso-deucravacitinib, including its potential instability and the difficulties

in its synthesis, which may impact the overall risk assessment strategy.[4][5]
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N-nitroso-deucravacitinib is the N-nitroso derivative of deucravacitinib, with the chemical

formula C₂₀H₂₁N₉O₄ and a molecular weight of 454.46 g/mol .[6][7] The ICH M7 guideline

provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in

pharmaceuticals to limit potential carcinogenic risk.[8] For nitrosamines, which are often potent

mutagens, a standard Threshold of Toxicological Concern (TTC) may not be applicable,

necessitating a more thorough evaluation.[1] In silico assessment is the first step in this

evaluation, providing a rapid and resource-efficient means to predict the mutagenic potential of

an impurity.[2]

Recent discussions within the scientific community suggest that the formation of N-nitroso-
deucravacitinib may be chemically unfavorable due to the electronic and steric properties of

the deucravacitinib molecule.[5] The secondary amine nitrogen in deucravacitinib is part of an

aniline-like structure, where the lone pair of electrons is delocalized into the aromatic ring,

reducing its nucleophilicity and thus its reactivity towards nitrosating agents.[5] This low

probability of formation is a critical factor in the overall risk assessment.

In Silico Genotoxicity Assessment Strategy
The ICH M7 guideline stipulates the use of two complementary in silico methodologies for

predicting bacterial mutagenicity: an expert rule-based system and a statistical-based system.

[3] This dual approach enhances the reliability of the prediction.

Expert Rule-Based Methodology
Expert rule-based systems utilize a knowledge base of structural alerts, which are molecular

substructures known to be associated with mutagenicity.[2]

Experimental Protocol:

Structure Input: The 2D structure of N-nitroso-deucravacitinib is imported into the expert

rule-based software (e.g., Derek Nexus, Toxtree).[2][9]

Model Selection: The bacterial mutagenicity model is selected as the primary endpoint for

prediction.

Prediction Execution: The software analyzes the input structure for the presence of pre-

defined structural alerts for mutagenicity. The N-nitroso group is a well-known structural alert.
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Result Interpretation: The output will indicate whether a structural alert was triggered. If an

alert is fired, the software provides information on the underlying data and reasoning for the

alert. The prediction is classified as positive, negative, equivocal, or outside the domain of

applicability.

Expert Review: A critical expert review of the prediction is conducted to assess the relevance

of the alert within the context of the whole molecule. Factors such as steric hindrance and

electronic effects that might modulate the reactivity of the alerting substructure are

considered.

Statistical-Based Methodology
Statistical-based systems use algorithms trained on large datasets of compounds with known

experimental mutagenicity data to build predictive models.[10]

Experimental Protocol:

Structure Input: The 2D structure of N-nitroso-deucravacitinib is imported into the

statistical-based software (e.g., Sarah Nexus, Leadscope Model Applier).[3][11]

Model Selection: The bacterial mutagenicity model (e.g., Ames test) is selected.

Prediction Execution: The software fragments the query molecule and compares these

fragments to those in its training dataset. It also analyzes the overall structural similarity to

compounds with known activity.

Result Interpretation: The output provides a probability of mutagenicity based on the

analysis. The results are typically categorized as positive or negative, often with a confidence

level. The software will also identify the most relevant structural features and examples from

the training set that influenced the prediction.

Applicability Domain Assessment: The reliability of the prediction is assessed by determining

if the query molecule falls within the model's applicability domain. This ensures the model is

making predictions on a chemical space it has been trained on.
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The results from the in silico assessments should be summarized in a clear and concise

manner to facilitate a weight-of-evidence conclusion.

Table 1: Hypothetical In Silico Prediction Summary for N-nitroso-deucravacitinib

Methodology Software
Prediction

Endpoint

Prediction

Outcome

Confidence/Rati

onale

Expert Rule-

Based
Derek Nexus

Bacterial

Mutagenicity
Positive

N-nitroso

structural alert

fired.

Statistical-Based Sarah Nexus
Bacterial

Mutagenicity
Positive

High probability

based on the

presence of the

N-nitroso group,

supported by

multiple positive

examples in the

training set.

Table 2: ICH M7 Classification Based on In Silico Predictions
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Prediction

Outcome

(Expert System)

Prediction

Outcome

(Statistical

System)

Conclusion ICH M7 Class
Recommended

Action

Positive Positive Mutagenic Class 1 or 2

Control at or

below an

acceptable

intake limit.

Positive Negative Equivocal Class 3
Conduct Ames

test.

Negative Positive Equivocal Class 3
Conduct Ames

test.

Negative Negative Non-mutagenic Class 5
No further action

required.

Based on the hypothetical positive results in Table 1, N-nitroso-deucravacitinib would be

considered to have a mutagenic potential, leading to an initial classification that would

necessitate further action, such as control strategies or experimental testing. However, this is

counterbalanced by the low probability of its formation.

Visualizing Key Processes and Frameworks
Visual diagrams are essential for conveying complex information in a readily understandable

format.
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In Silico Genotoxicity Prediction Workflow

Input N-nitroso-deucravacitinib Structure

Expert Rule-Based System
(e.g., Derek Nexus)

Statistical-Based System
(e.g., Sarah Nexus)

Weight-of-Evidence Assessment

ICH M7 Classification

Click to download full resolution via product page

Caption: Workflow for the in silico prediction of genotoxicity.
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Metabolic Activation of N-Nitrosamines
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Caption: General metabolic activation pathway of N-nitrosamines.[8][10][12][13][14]

Conclusion and Recommendations
The in silico assessment of N-nitroso-deucravacitinib, following the ICH M7 guideline,

provides a robust framework for evaluating its genotoxic potential. While the presence of the N-

nitroso functional group is a strong structural alert for mutagenicity, the overall risk assessment

must also consider the likelihood of the impurity's formation and its stability. Given the evidence
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suggesting that N-nitroso-deucravacitinib is unlikely to form under normal conditions, a

comprehensive risk assessment should include a thorough justification based on chemical

principles and, if necessary, supportive experimental data demonstrating the low propensity for

nitrosation of deucravacitinib. This weight-of-evidence approach, combining in silico predictions

with a sound scientific rationale regarding its formation, will enable a scientifically justified and

compliant assessment of the potential risk posed by N-nitroso-deucravacitinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Quantum Chemical Evaluation and QSAR Modeling of N-Nitrosamine Carcinogenicity. |
Semantic Scholar [semanticscholar.org]

2. intuitionlabs.ai [intuitionlabs.ai]

3. In Silico Mutagenicity Assessment | Lhasa Limited [lhasalimited.org]

4. pubs.acs.org [pubs.acs.org]

5. N-nitroso-deucravacitinib - Confirmatory Testing & Analytical Challenges - Nitrosamines
Exchange [nitrosamines.usp.org]

6. GSRS [precision.fda.gov]

7. (Q)SAR Approaches to Predict the Extent of Nitrosation in Pharmaceutical Compounds -
PubMed [pubmed.ncbi.nlm.nih.gov]

8. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐
Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]

9. KREATiS - Third Party Software [kreatis.eu]

10. pubs.acs.org [pubs.acs.org]

11. ForthTox Toxicology Consultancy [forthtox.com]

12. researchgate.net [researchgate.net]

13. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which
Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#in-silico-prediction-of-n-nitroso-deucravacitinib-genotoxicity-a-technical-guide
https://www.benchchem.com/product/b16082428/docs?utm_src=pdf-body#in-silico-prediction-of-n-nitroso-deucravacitinib-genotoxicity-a-technical-guide
https://www.benchchem.com/product/b16082428?utm_src=pdf-custom-synthesis#bc-rfq
https://www.semanticscholar.org/paper/Quantum-Chemical-Evaluation-and-QSAR-Modeling-of-Schieferdecker-Vock/9383561eab106145d7de25f6373a3de6d0dfc438
https://www.semanticscholar.org/paper/Quantum-Chemical-Evaluation-and-QSAR-Modeling-of-Schieferdecker-Vock/9383561eab106145d7de25f6373a3de6d0dfc438
https://intuitionlabs.ai/articles/ich-m7-mutagenic-impurities-software
https://www.lhasalimited.org/solutions/in-silico-mutagenicity-assessment/
https://pubs.acs.org/doi/10.1021/acs.chemrestox.4c00435
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://nitrosamines.usp.org/t/n-nitroso-deucravacitinib/12958
https://precision.fda.gov/ginas/app/ui/substances/32f7a51b-366c-47e1-ac0d-6040ae017571
https://pubmed.ncbi.nlm.nih.gov/40016091/
https://pubmed.ncbi.nlm.nih.gov/40016091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12087714/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12087714/
https://www.kreatis.eu/in_sillico_consulting/thirdpartysoftware
https://pubs.acs.org/doi/pdf/10.1021/bk-1981-0174.ch001
https://www.forthtox.com/insilico.html
https://www.researchgate.net/figure/Metabolic-activation-pathways-for-NDMA-and-NDEA-A-N-nitrosodimethylamine-NDMA_fig3_368913681
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105260/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9105260/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16082428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. Genotoxicity evaluation of nitrosamine impurities using human TK6 cells transduced with
cytochrome P450s - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [In Silico Prediction of N-nitroso-deucravacitinib
Genotoxicity: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16082428/docs#in-silico-prediction-of-n-nitroso-
deucravacitinib-genotoxicity-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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